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Compound of Interest

Compound Name: 4-(Cyclohexylsulfanyl)phenol

CAS No.: 14375-76-9

Cat. No.: B076573

Get Quote

Executive Summary
In modern drug discovery and materials science, organosulfur compounds offer unique

electronic and steric profiles that are difficult to replicate with traditional oxygen or nitrogen

bioisosteres. 4-(Cyclohexylsulfanyl)phenol (CAS: 14375-76-9), also known as 4-

(cyclohexylthio)phenol, represents a highly versatile molecular building block. It features a

polar, ionizable phenolic head coupled with a highly lipophilic, sterically demanding

cyclohexylthio tail.

This whitepaper provides an in-depth analysis of the physicochemical properties of 4-
(Cyclohexylsulfanyl)phenol. By understanding the causality behind its structural dynamics—

specifically how the thioether linkage modulates electron density and conformational flexibility

—researchers can better leverage this scaffold for targeting deep hydrophobic pockets in

protein targets or for developing advanced polymeric catalysts[1][2].
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To successfully formulate or chemically modify 4-(Cyclohexylsulfanyl)phenol, a rigorous

understanding of its macroscopic properties is required. The compound strictly adheres to

Lipinski’s Rule of Five, making it an excellent starting point for oral drug development.

Table 1: Quantitative Physicochemical Data
Property Value

Clinical / Chemical
Significance

CAS Number 14375-76-9
Unique chemical registry

identifier.

Molecular Formula C₁₂H₁₆OS Defines atomic composition.

Molecular Weight 208.32 g/mol

Well below the 500 Da

threshold, ideal for fragment-

based design.

LogP (Octanol/Water) ~4.2 - 4.5

High lipophilicity; excellent for

membrane permeability but

requires solubility optimization.

pKa (Phenolic OH) ~9.5

Weak acid; remains un-ionized

at physiological pH (7.4),

maximizing passive diffusion.

Topological Polar Surface Area 45.5 Å²

Highly favorable for blood-

brain barrier (BBB) penetration

(< 90 Å²).

H-Bond Donors (HBD) 1

Single hydroxyl group

minimizes desolvation energy

penalties.

H-Bond Acceptors (HBA) 2

Oxygen and Sulfur atoms act

as weak-to-moderate

acceptors.
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As an application scientist, I emphasize that listing properties is insufficient without

understanding the why. The behavior of 4-(Cyclohexylsulfanyl)phenol is governed by two

competing forces:

Electronic Modulation via the Thioether Linkage: The sulfur atom bridges the aromatic

system and the aliphatic cyclohexyl ring. Unlike an ether oxygen, sulfur's larger 3p orbitals

result in poorer overlap with the aromatic 2p orbitals. Consequently, its resonance-donating

(+R) effect is weaker, but its polarizability is significantly higher. This high polarizability allows

the molecule to adapt dynamically within biological binding sites, forming exceptionally

strong London dispersion forces with target residues[2].

Steric Bulk and Conformational Locking: The cyclohexyl group provides massive steric bulk.

This drives the LogP upwards and restricts the rotational degrees of freedom around the C-S

bond. In medicinal chemistry, this "conformational locking" is highly advantageous; it reduces

the entropic penalty upon binding, making the cyclohexylthio motif an excellent

pharmacophore for targeting rigid, lipophilic clefts in enzymes (e.g., allosteric kinase

inhibitors)[1].
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Caption: Structure-Property Relationship and Target Interaction Pathway of 4-
(Cyclohexylsulfanyl)phenol.

Self-Validating Experimental Workflows
To ensure scientific integrity, the determination of critical parameters like LogP and pKa must

be conducted using self-validating experimental systems. The following protocols are designed

to eliminate systemic bias.

Determination of LogP (Shake-Flask Method)
The octanol-water partition coefficient (LogP) is the gold standard for measuring lipophilicity.

Because 4-(Cyclohexylsulfanyl)phenol is highly lipophilic, precise phase separation is

critical[3].

Step-by-Step Protocol:

Phase Saturation: Vigorously stir equal volumes of analytical-grade n-octanol and HPLC-

grade water for 24 hours at 25°C to ensure mutual saturation. Allow phases to separate

completely.

Sample Preparation: Dissolve exactly 10.0 mg of 4-(Cyclohexylsulfanyl)phenol in 10 mL of

the pre-saturated n-octanol phase.

Equilibration: Transfer 5 mL of the spiked octanol and 5 mL of pre-saturated water into a

sealed glass vial. Agitate on an orbital shaker at 25°C for 48 hours to achieve

thermodynamic equilibrium[3].

Phase Separation: Centrifuge the mixture at 3000 rpm for 15 minutes to break any micro-

emulsions.

Quantification: Carefully extract aliquots from both the aqueous and octanol phases.

Quantify the concentration of the compound in each phase using a validated HPLC-UV

method (Detection wavelength: ~254 nm).

System Validation (Mass Balance): Calculate the total mass recovered from both phases.

The assay is only valid if recovery is
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. Calculate LogP as

.

Determination of pKa (Potentiometric Titration)
Potentiometric titration accurately determines the acid dissociation constant of the phenolic

hydroxyl group[3].

Step-by-Step Protocol:

Solvent Selection: Due to the compound's high LogP, prepare a 0.01 M solution of 4-
(Cyclohexylsulfanyl)phenol in a 50:50 Methanol/Water co-solvent system to ensure

complete dissolution.

System Validation: Prior to the sample, titrate a standard solution of phenol (known pKa) to

verify electrode response and system calibration.

Titration: Submerge a calibrated pH electrode into the sample solution maintained at a

constant 25°C under a nitrogen atmosphere (to prevent

absorption).

Data Collection: Titrate with a standardized 0.1 M NaOH solution. Record the pH after each

0.05 mL addition.

Analysis: Plot the pH versus the volume of titrant. Calculate the first derivative of the curve to

pinpoint the exact inflection point (half-equivalence point), which corresponds to the apparent

pKa. Extrapolate to 100% aqueous conditions using the Yasuda-Shedlovsky extrapolation

method.
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Caption: Parallel self-validating experimental workflows for determining LogP and pKa.

Conclusion
4-(Cyclohexylsulfanyl)phenol is a structurally compelling molecule that perfectly balances

polar interaction capabilities (via the phenol moiety) with deep hydrophobic anchoring (via the

cyclohexylthio group). Its physicochemical profile is highly optimized for crossing biological
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membranes, though formulation scientists must account for its high LogP during aqueous

assay development. By employing rigorous, self-validating analytical methods like the shake-

flask protocol and potentiometric titration, researchers can confidently utilize this scaffold in

advanced drug discovery pipelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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